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Compound of Interest

Compound Name: Solvent Red 135

Cat. No.: B008356

For the dedicated researcher, scientist, and drug development professional, the integrity of
your work is paramount. This principle extends beyond experimental outcomes to encompass
the safety and well-being of every individual in the laboratory. This guide provides essential, in-
depth procedural guidance for the safe handling of Solvent Red 135 (C.I. 564120; CAS No.
20749-68-2), a synthetic azo dye. Our objective is to empower you with the knowledge to not
only use this product effectively but to establish a self-validating system of safety that builds a
deep, unwavering trust in your laboratory's operational protocols.

Understanding the Hazard: Why Specific PPE is
Non-Negotiable

Solvent Red 135 is a fine, red, odorless powder. While toxicological data indicates a relatively
low acute toxicity via oral and inhalation routes, the primary hazards in a laboratory setting
stem from its physical form and potential for irritation.[1][2] As a powder, it is easily aerosolized,
creating a risk of respiratory tract irritation.[1] Direct contact with the eyes and skin can also
cause irritation.[1]

A critical aspect of ensuring safety is the absence of a specific Occupational Exposure Limit
(OEL) for Solvent Red 135 from major regulatory bodies such as the Occupational Safety and
Health Administration (OSHA) or the National Institute for Occupational Safety and Health
(NIOSH).[3][4][5] This absence does not imply safety; rather, it necessitates a more
conservative approach, treating the substance with a high degree of caution and implementing
robust engineering and personal protective measures to minimize any potential for exposure.
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Hazard Route

Potential Effects

Causality

Inhalation

Respiratory tract irritation.[1]

Fine powder can be easily
inhaled, causing inflammation

of the mucous membranes.

Eye Contact

Irritation and inflammation.[1]

Direct contact with airborne
particles can lead to physical

irritation.

Skin Contact

Possible irritation in sensitive

individuals.[1]

Prolonged or repeated contact

may cause dermal irritation.

Ingestion

Harmful if swallowed; may

cause gastrointestinal irritation.

[1]

Accidental ingestion can lead
to stomach discomfort,

nausea, and vomiting.[1]

The Core of Protection: A Multi-Layered PPE

Strategy

A comprehensive PPE strategy for Solvent Red 135 is not merely a checklist but a system

designed to create multiple barriers between the researcher and the chemical.

Engineering Controls: The First Line of Defense

Before any personal protective equipment is donned, engineering controls must be in place.

The primary goal is to control airborne dust at the source.

e Chemical Fume Hood: All weighing and handling of powdered Solvent Red 135 must be

conducted inside a certified chemical fume hood.[6] This is the most effective way to capture

and exhaust airborne particles away from the user's breathing zone.

o Ventilation: For procedures involving solutions of Solvent Red 135, ensure the laboratory is

well-ventilated to prevent the accumulation of any potential vapors from the solvent.[6]

Personal Protective Equipment: Your Essential Barrier
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The following PPE is mandatory when handling Solvent Red 135 in its powdered form or in
solution.

» Requirement: Tightly fitting chemical safety goggles with side-shields, conforming to EN 166
(EV) or NIOSH (US) standards.[2]

» Rationale: Standard safety glasses are insufficient as they do not provide a seal around the
eyes and can allow airborne powder to enter. Goggles provide this necessary seal. In
situations with a significant splash risk, a face shield should be worn in addition to goggles.

The choice of glove material is critical and depends on whether you are handling the powder or
a solution. Since no specific permeation data for Solvent Red 135 is readily available, a
conservative approach based on its nature as an organic dye and its use in organic solvents is
necessary.

e For Handling Powder (Dry):

o Primary Recommendation: Disposable nitrile gloves. They provide excellent dexterity and
protection against incidental contact with the powder.

e For Handling Solutions (in Organic Solvents):

o Primary Recommendation: Butyl rubber gloves. This material offers superior resistance to
a wide range of organic solvents, ketones, and esters, making it a robust choice when
Solvent Red 135 is dissolved.[7]

o Alternative: Thicker (e.g., >8 mil) nitrile gloves can be used for short-term splash
protection but should be changed immediately upon contact with the solvent.[8]

e Best Practice: Double gloving (wearing two pairs of gloves) can provide an additional layer of
protection, especially during prolonged handling or when working with concentrated
solutions.

Glove Selection Rationale
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. Protection Against Protection Against Key
Glove Material . . .
Powder Organic Solvents Considerations

Excellent for dexterity
and incidental contact.
o Fair to Good (solvent Poor resistance to
Nitrile Good
dependent) some ketones and

aromatic solvents.[8]

[9]

Highly impermeable to
a broad range of

Butyl Rubber Excellent Excellent organic solvents.[7]
May have less

dexterity than nitrile.

Not recommended

due to poor chemical
Latex Fair Poor to Fair resistance to many

solvents and potential

for latex allergies.[9]

Given the lack of a defined OEL, respiratory protection is crucial, especially when handling the
powder outside of a fume hood (a practice that should be avoided) or if there is a risk of dust
generation.

e Requirement: A NIOSH-approved air-purifying respirator (APR). The specific type depends
on the task.

o For Powder Handling: A half-mask or full-face respirator equipped with a combination of
Organic Vapor (OV) cartridges and P100 particulate filters.

o Rationale:

o P100 Filter (Magenta): This filter is 99.97% efficient at removing airborne particulates,
providing a high level of protection against the fine dust of Solvent Red 135.[6]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://safetyware.com/chemical-resistant-glove-guide-choosing-the-right-material-for-protection/
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://safetyware.com/chemical-resistant-glove-guide-choosing-the-right-material-for-protection/
https://www.benchchem.com/product/b008356?utm_src=pdf-body
https://prochemicalanddye.com/wp-content/uploads/2022/03/studio_safety_guidelines.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Organic Vapor Cartridge (Black): While the dye itself has low volatility, it is often used with
organic solvents. The OV cartridge will protect against any solvent vapors present.

Fit Testing: A respirator is only effective if it forms a tight seal with the user's face. An annual
quantitative fit test is mandatory for all users of tight-fitting respirators.

Requirement: A laboratory coat, worn fully buttoned. For larger quantities or tasks with a high
risk of spillage, consider a chemically resistant apron over the lab coat.

Rationale: This prevents the contamination of personal clothing and minimizes skin contact.

[10]

Operational Plan: A Step-by-Step Guide to Safe
Handling

This protocol is designed to be a self-validating system, where each step reinforces the safety
of the next.

Step 1: Pre-Operational Safety Check

» Verify Engineering Controls: Confirm that the chemical fume hood is operational and the
sash is at the appropriate height.

e Inspect PPE:
o Gloves: Check for any signs of degradation, punctures, or tears before use.

o Respirator: Inspect the facepiece, straps, and cartridges for damage. Ensure cartridges
have not expired.

o Eyewear: Check for cracks or scratches that could impair vision or integrity.

» Review the SDS: Before each new procedure, briefly review the Safety Data Sheet for
Solvent Red 135.

Step 2: Donning PPE

The sequence of donning PPE is crucial to prevent cross-contamination.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.cdc.gov/niosh/engcontrols/ecd/detail16.html
https://www.benchchem.com/product/b008356?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

PPE Application

. Goggles/

Click to download full resolution via product page

Preparation

Wash Hands

Figure 1: PPE Donning Sequence

Step 3: Handling Solvent Red 135

e Weighing Powder:
o Perform all weighing within the fume hood.
o Use a disposable weigh boat.
o Handle the container and scoop gently to minimize dust generation.[10]
e Preparing Solutions:
o Slowly add the Solvent Red 135 powder to the solvent to prevent splashing.
o Keep the container covered as much as possible during dissolution.
¢ Post-Handling:
o Wipe down the work surface in the fume hood with a damp cloth.

o Securely seal the Solvent Red 135 container.

Step 4: Doffing PPE

This sequence is designed to prevent contact with contaminated PPE.
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PPE Removal Final Step
- Goggles/ .
Gloves (Outer Pair if Double-Gloved) Face Shield Lab Coat Gloves (Inner Pair) ‘Wash Hands Thoroughly

Click to download full resolution via product page
Figure 2: PPE Doffing Sequence

Disposal Plan: Ensuring Environmental and
Personnel Safety

Improper disposal can lead to environmental contamination and regulatory penalties. The
waste generator is legally responsible for determining if the waste is hazardous.[11] In the
absence of specific data for Solvent Red 135, it is prudent to manage all waste as hazardous.

Waste Segregation and Collection

e Solid Waste:

o This includes contaminated gloves, weigh boats, paper towels, and any excess Solvent
Red 135 powder.

o Collect in a designated, leak-proof container with a secure lid.

o The container must be clearly labeled: "HAZARDOUS WASTE: Solid Solvent Red 135".
e Liquid Waste:

o This includes any solutions containing Solvent Red 135.

o Collect in a separate, compatible, and leak-proof container with a secure lid.

o The container must be clearly labeled: "HAZARDOUS WASTE: Liquid Solvent Red 135 in
[Solvent Name]".
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o Contaminated Sharps:

o Any needles or other sharps contaminated with Solvent Red 135 must be disposed of in a
designated sharps container.

Storage and Final Disposal

o Store all waste containers in a designated satellite accumulation area.

» Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) department or a licensed hazardous waste disposal company. Never pour Solvent
Red 135 solutions down the drain.

By adhering to these rigorous protocols, you create a multi-layered defense against chemical
exposure, ensuring that your valuable research is conducted in an environment of
uncompromising safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Mastering Safety: A Researcher's Guide to Handling
Solvent Red 135]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b008356#personal-protective-equipment-for-handling-
solvent-red-135]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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